Cas no 2167507-61-9 (ethyl 6-butylpiperidine-3-carboxylate)
ethyl 6-butylpiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-butylpiperidine-3-carboxylate
- EN300-1476916
- 2167507-61-9
-
- Inchi: 1S/C12H23NO2/c1-3-5-6-11-8-7-10(9-13-11)12(14)15-4-2/h10-11,13H,3-9H2,1-2H3
- InChI Key: RCIQVEBMUSZQSI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CNC(CCCC)CC1)=O
Computed Properties
- Exact Mass: 213.172878976g/mol
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3Ų
ethyl 6-butylpiperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476916-0.05g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-0.1g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-0.25g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-0.5g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-1.0g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-2.5g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-5.0g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-10.0g |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1476916-50mg |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1476916-100mg |
ethyl 6-butylpiperidine-3-carboxylate |
2167507-61-9 | 100mg |
$1068.0 | 2023-09-29 |
ethyl 6-butylpiperidine-3-carboxylate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on ethyl 6-butylpiperidine-3-carboxylate
Ethyl 6-Butylpiperidine-3-Carboxylate (CAS No. 2167507-61-9): A Comprehensive Overview
Ethyl 6-butylpiperidine-3-carboxylate (CAS No. 2167507-61-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research developments surrounding ethyl 6-butylpiperidine-3-carboxylate.
The chemical structure of ethyl 6-butylpiperidine-3-carboxylate is characterized by a piperidine ring with a butyl substituent at the 6-position and an ethyl ester group at the 3-position. The piperidine ring is a six-membered nitrogen-containing heterocycle that is a common structural motif in many biologically active compounds. The presence of the butyl and ethyl groups imparts specific physical and chemical properties to the molecule, making it an interesting candidate for various applications.
The synthesis of ethyl 6-butylpiperidine-3-carboxylate can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 6-butylpiperidine-3-carboxylic acid with ethanol in the presence of a suitable catalyst, such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This esterification reaction is typically carried out under mild conditions to ensure high yields and minimal side products.
In terms of its biological properties, ethyl 6-butylpiperidine-3-carboxylate has been studied for its potential as a modulator of various biological pathways. Recent research has focused on its interactions with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have shown that this compound can exhibit agonist or antagonist activity towards specific GPCRs, depending on the receptor subtype and cellular context.
One notable area of research involves the use of ethyl 6-butylpiperidine-3-carboxylate in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can modulate neurotransmitter systems involved in conditions such as anxiety, depression, and neurodegenerative diseases. For example, it has been shown to enhance serotonin release in vitro, suggesting potential antidepressant properties. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.
Beyond its potential therapeutic applications, ethyl 6-butylpiperidine-3-carboxylate has also been investigated for its role in drug delivery systems. The ester functionality can be exploited to create prodrugs that are activated under specific physiological conditions, thereby improving drug efficacy and reducing side effects. This approach has been particularly useful in the development of targeted therapies for cancer and other diseases.
In conclusion, ethyl 6-butylpiperidine-3-carboxylate (CAS No. 2167507-61-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.
2167507-61-9 (ethyl 6-butylpiperidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)